Cas no 160742-91-6 (D-Valine, N-(ethoxycarbonyl)-)

D-Valine, N-(ethoxycarbonyl)- structure
D-Valine, N-(ethoxycarbonyl)- structure
Product Name:D-Valine, N-(ethoxycarbonyl)-
CAS No:160742-91-6
MF:C8H15NO4
MW:189.209002733231
CID:1340099
Update Time:2024-08-17

D-Valine, N-(ethoxycarbonyl)- Chemical and Physical Properties

Names and Identifiers

    • D-Valine, N-(ethoxycarbonyl)-
    • Inchi: 1S/C8H15NO4/c1-4-13-8(12)9-6(5(2)3)7(10)11/h5-6H,4H2,1-3H3,(H,9,12)(H,10,11)/t6-/m1/s1
    • InChI Key: ZAVWSNSSAROCIB-ZCFIWIBFSA-N
    • SMILES: C(O)(=O)[C@@H](C(C)C)NC(OCC)=O

Computed Properties

  • Exact Mass: 189.10015

Experimental Properties

  • Density: 1.124±0.06 g/cm3(Predicted)
  • Boiling Point: 328.4±25.0 °C(Predicted)
  • PSA: 75.63
  • pka: 3.70±0.10(Predicted)
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